4-(tert-butyl)-N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide

• IUPAC Name: 4-tert-butyl-N-[1-(4-ethylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]benzamide
• InChI: InChI=1S/C24H35N3OS/c1-6-26-13-15-27(16-14-26)22(21-8-7-17-29-21)18(2)25-23(28)19-9-11-20(12-10-19)24(3,4)5/h7-12,17-18,22H,6,13-16H2,1-5H3,(H,25,28)
• InChI Key: LLYIUPRXVAQFCM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(C2=CC=CS2)C(C)NC(=O)C3=CC=C(C=C3)C(C)(C)C
• Molecular Formula: C24H35N3OS
• Molecular Weight: 413.6 g/mol

Description

4-(tert-butyl)-N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)benzamide is a useful research compound. Its molecular formula is C24H35N3OS and its molecular weight is 413.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have synthesized novel derivatives and studied their chemical properties, including binding affinities and molecular interactions. For example, the synthesis of benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives and their evaluation for affinity towards 5-HT1A receptors were reported, highlighting the influence of the arylpiperazine moiety and benzo[b]thiophene ring substitutions on binding affinity (Pessoa‐Mahana et al., 2012). Another study focused on the synthesis of polyamides with flexible main-chain ether linkages and ortho-phenylene units derived from 4-tert-butylcatechol, demonstrating their solubility in polar solvents and thermal stability (Hsiao et al., 2000).

Biological Evaluation

Some derivatives of structurally similar compounds have been synthesized and evaluated for their potential biological activities. Microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties investigated their antimicrobial, antilipase, and antiurease activities, finding some compounds to possess good to moderate antimicrobial activity (Başoğlu et al., 2013). Additionally, the synthesis of thieno[2,3‐b][1,5]benzoxazepine derivatives and evaluation for their neuroleptic activity showcased potent antipsychotic activity for specific compounds (Kohara et al., 2002).

Structural and Computational Studies

Computational studies and structural analyses have been conducted to understand the molecular interactions and reactivity properties of related compounds. For instance, reactivity properties and adsorption behavior of a triazole derivative were investigated using DFT and MD simulation studies, which explored the local reactive properties and noncovalent interactions with water molecules (Al-Ghulikah et al., 2021).